molecular formula C10H15NO2 B8590987 [(E)-1-Azabicyclo[2.2.2]octane-3-ylidene]acetic acid methyl ester

[(E)-1-Azabicyclo[2.2.2]octane-3-ylidene]acetic acid methyl ester

Cat. No.: B8590987
M. Wt: 181.23 g/mol
InChI Key: ARPWWDBRSBYILL-TWGQIWQCSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[(E)-1-Azabicyclo[2.2.2]octane-3-ylidene]acetic acid methyl ester is a useful research compound. Its molecular formula is C10H15NO2 and its molecular weight is 181.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H15NO2

Molecular Weight

181.23 g/mol

IUPAC Name

methyl (2E)-2-(1-azabicyclo[2.2.2]octan-3-ylidene)acetate

InChI

InChI=1S/C10H15NO2/c1-13-10(12)6-9-7-11-4-2-8(9)3-5-11/h6,8H,2-5,7H2,1H3/b9-6-

InChI Key

ARPWWDBRSBYILL-TWGQIWQCSA-N

Isomeric SMILES

COC(=O)/C=C\1/CN2CCC1CC2

Canonical SMILES

COC(=O)C=C1CN2CCC1CC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl 2-(dimethoxyphosphoryl)acetate (2.70 g, 14.8 mmol) in THF (200 ml) at 0° C. was added NaH [60% dispersion in mineral oil](600 mg, 15.0 mmol). After 1 h of stirring, quinuclidin-3-one (2.00 g, 12.4 mmol) was added and the resultant mixture was stirred at room temperature for 18 h. The reaction was quenched with 50 ml water at 0° C. and the mixture was extracted with EtOAc. The organic layers were combined and concentrated under reduced pressure to afford crude methyl 2-(quinuclidin-3-ylidene)acetate, which was used in next step without purification (1.2 g, 70%).
Quantity
2.7 g
Type
reactant
Reaction Step One
Name
Quantity
600 mg
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step Two
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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